Cas no 1447616-10-5 ((S)-DIHYDRO-1H-SPIRO[[1,3]DIOXOLANE-2,6-PYRROLO[1,2-C]OXAZOL]-3(5H)-ONE)

• Product Name: (S)-DIHYDRO-1H-SPIRO[[1,3]DIOXOLANE-2,6-PYRROLO[1,2-C]OXAZOL]-3(5H)-ONE
• CAS No: 1447616-10-5
• MF: C₈H₁₁NO₄
• MW: 185.18
• CID: 6388378
• PubChem ID: 71743232
• Update Time: 2025-05-21

(S)-DIHYDRO-1H-SPIRO[[1,3]DIOXOLANE-2,6-PYRROLO[1,2-C]OXAZOL]-3(5H)-ONE Chemical and Physical Properties

Names and Identifiers

• (S)-DIHYDRO-1H-SPIRO[[1,3]DIOXOLANE-2,6-PYRROLO[1,2-C]OXAZOL]-3(5H)-ONE
• (S)-DIHYDRO-1'H-SPIRO[[1,3]DIOXOLANE-2,6'-PYRROLO[1,2-C]OXAZOL]-3'(5'H)-ONE
• 1447616-10-5

• Inchi： 1S/C8H11NO4/c10-13-2-1-12-8(13)3-7-4-11-6-9(7)5-8/h4H,1-3,5-6H2/t8-/m0/s1
• InChI Key： YTOGSVWLQPIMGS-QMMMGPOBSA-N
• SMILES： O1CCO(=O)[C@]21CN1C(C2)=COC1

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 48Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 420.4±45.0 °C(Predicted)
• pka: -1.48±0.20(Predicted)

Additional information on (S)-DIHYDRO-1H-SPIRO[[1,3]DIOXOLANE-2,6-PYRROLO[1,2-C]OXAZOL]-3(5H)-ONE

Research Brief on (S)-DIHYDRO-1H-SPIRO[[1,3]DIOXOLANE-2,6-PYRROLO[1,2-C]OXAZOL]-3(5H)-ONE (CAS: 1447616-10-5)

The compound (S)-DIHYDRO-1H-SPIRO[[1,3]DIOXOLANE-2,6-PYRROLO[1,2-C]OXAZOL]-3(5H)-ONE (CAS: 1447616-10-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's spirocyclic structure, which combines a dioxolane ring with a pyrrolo-oxazole moiety, as a key feature contributing to its stability and bioactivity. Researchers have successfully synthesized this compound using asymmetric catalytic methods, achieving high enantiomeric purity, which is critical for its pharmacological evaluation. The synthetic route involves a multi-step process, including a key spirocyclization step that has been optimized for yield and scalability.

In vitro studies have demonstrated that (S)-DIHYDRO-1H-SPIRO[[1,3]DIOXOLANE-2,6-PYRROLO[1,2-C]OXAZOL]-3(5H)-ONE exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. Notably, it has shown selective inhibition of cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting potential as a safer anti-inflammatory agent compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Further mechanistic studies are underway to elucidate its binding mode and downstream effects.

Preliminary pharmacokinetic studies in animal models indicate favorable absorption and distribution profiles, with good oral bioavailability and moderate plasma half-life. However, metabolism studies reveal that the compound undergoes rapid hepatic clearance, which may necessitate formulation strategies to enhance its stability in vivo. Researchers are exploring prodrug approaches and nanoparticle-based delivery systems to address these challenges.

The compound's potential extends beyond anti-inflammatory applications. Recent screening efforts have identified its activity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. Structure-activity relationship (SAR) studies are being conducted to optimize its potency and selectivity for oncology targets. Collaborative efforts between academic and industrial researchers are accelerating the translation of these findings into preclinical development.

In conclusion, (S)-DIHYDRO-1H-SPIRO[[1,3]DIOXOLANE-2,6-PYRROLO[1,2-C]OXAZOL]-3(5H)-ONE represents a promising scaffold for drug discovery, with demonstrated bioactivity in multiple therapeutic areas. Ongoing research is focused on refining its pharmacological properties and exploring its full therapeutic potential. The compound's unique spirocyclic architecture serves as a valuable template for the design of novel bioactive molecules in chemical biology.